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Compound of Interest

Compound Name: Benzyl vinylcarbamate

Cat. No.: B105125

CAS Number: 84713-20-2 Molecular Formula; C10H11NO?2

This technical guide provides an in-depth overview of benzyl vinylcarbamate, a versatile
reagent with applications in organic synthesis, particularly relevant to researchers, scientists,
and professionals in drug development. This document outlines its chemical properties, a
detailed synthesis protocol, and its known applications as a synthetic intermediate.

Chemical and Physical Properties

Benzyl vinylcarbamate is a white to off-white solid at room temperature.[1] Key quantitative
data are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)
Molecular Weight 177.20 g/mol [2][3]

Melting Point 43-44 °C [3]

Boiling Point 271.837 °C at 760 mmHg [3]

Density 1.089 g/cm3

Flash Point 118.203 °C

Refractive Index 1.529 [3]

N Slightly soluble in Chloroform
Solubility [3]
and Ethyl Acetate

Keep in dark place, Inert
Storage Temperature atmosphere, Store in freezer, [3]
under -20°C

Synthesis of Benzyl Vinylcarbamate

A scalable and efficient method for the preparation of benzyl vinylcarbamate involves the
Curtius rearrangement of acryloyl azide to form vinyl isocyanate, which is then trapped by
benzyl alcohol.[4] This process avoids the need for high-vacuum distillation or chromatography
for purification.[4]

Experimental Protocol
Step 1: Synthesis of Acryloyl Azide[4]

A 1-liter reactor is charged with 68.4 g (1.05 mol) of sodium azide, 200 mL of water, 200 mL
of toluene, and 0.09 g of Adogen 464 (methyltrialkylammonium chloride).

The mixture is cooled in an ice-water bath while stirring.

90 g (1 mol) of acryloyl chloride is added dropwise over a period of 1.5 hours, maintaining
the temperature between 0-5 °C.

After the addition is complete, the mixture is stirred for an additional 45 minutes.
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e The organic phase is separated and stored at 0-5 °C until use.
Step 2: Synthesis of Benzyl Vinylcarbamate[4]

o Adistillation flask is charged with 150-200 mL of toluene and 0.5 g of phenothiazine and
heated to 105-110 °C.

o Areceiver flask is charged with 86 g (0.8 mol) of benzyl alcohol, 0.05 g of phenothiazine, and
0.1-0.3 g of triethylamine. This mixture is cooled in an ice bath and stirred.

o The previously prepared toluene solution of acryloyl azide (1 mol) is pumped into the
distillation flask over 4-5 hours, maintaining a pot temperature of 105-110 °C. The vapor
temperature should be in the range of 80-100 °C.

o The distillate, containing the in situ generated vinyl isocyanate, is collected directly into the
stirred benzyl alcohol mixture.

 After the addition of acryloyl azide is complete, an additional 10-20 mL of toluene is distilled
over.

e The receiver flask is then isolated, and its contents are stirred at 0-5 °C for 1-2 hours.

e The reaction mixture is allowed to warm to room temperature and stirred until the reaction is
complete, as monitored by HPLC.

e The mixture is concentrated in vacuo to a weight of 200-250 g.
e The residue is treated with 300-350 mL of heptane and cooled to 15 °C with stirring.

e Seeding with a few crystals of benzyl vinylcarbamate may be necessary to induce
crystallization. The mixture is stirred for 2-3 hours.

e The product is collected by filtration, washed with heptane, and dried in vacuo. The expected
yield is 115-128 g (65-72%).[4]

The molecular weight of the product can be confirmed by electrospray mass spectrometry,
which should show a peak at m/z 178 (M+H)+.[1]
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Step 1: Acryloyl Azide Synthesis

Adogen 464 Step 2: Benzyl Vinylcarbamate Synthesis

[ ———]
o Phase Separation Acryloyl Azide | | Distillation Flask Heat
RERT(E5 ) in Toluene (105-110 °C)
Sodium Azide

Acryloyl Chloride.

jon —! Workup & Crystallization S Benzyl Vinylcarbamate

Click to download full resolution via product page

Caption: Synthetic workflow for Benzyl Vinylcarbamate.

Applications in Drug Development and Organic
Synthesis

Benzyl vinylcarbamate serves as a valuable synthetic intermediate. Its primary reported
application is as a reagent in the synthesis of CF3- or -CF2- substituted tetrahydroquinolines.
[3] Additionally, the reactivity of the vinyl group, particularly the carbon alpha to the nitrogen,
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allows for ready alkylation. This property has been exploited in the synthesis of a-lactam
antibiotics.[1] While benzyl carbamate derivatives, in general, are important intermediates in
the synthesis of various pharmaceuticals, including HIV-integrase inhibitors, specific examples
detailing the use of benzyl vinylcarbamate in the total synthesis of marketed drugs are not
readily available in the reviewed literature.

Safety Information

Benzyl vinylcarbamate is classified as harmful if swallowed and causes skin and serious eye
irritation.[2] It may also cause respiratory irritation.[2]

Precautionary Measures:

» Handling: Handle in a well-ventilated area. Wear suitable protective clothing, including
chemical-impermeable gloves, and eye/face protection.[5] Avoid the formation of dust and
aerosols.[5]

o Storage: Store in a tightly closed container in a dry and well-ventilated place.[5]

o First Aid:

o

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[6]

o

Skin Contact: Wash off with soap and plenty of water.[6]

[¢]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[6]

o

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[6]

» Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as
extinguishing media.[6] Wear self-contained breathing apparatus for firefighting if necessary.

[6]

For complete safety information, refer to the substance's Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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